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Compound of Interest

Compound Name: Sodium 4-hydroxybenzoate

CAS No.: 114-63-6

Cat. No.: B089476 Get Quote

Abstract & Scope
This application note details the protocol for preparing a stable, high-concentration stock

solution of Sodium 4-hydroxybenzoate (Sodium p-hydroxybenzoate; CAS 114-63-6). Unlike

its parent compound (4-hydroxybenzoic acid), the sodium salt exhibits superior aqueous

solubility, making it the preferred form for introducing the 4-hydroxybenzoate moiety into

aqueous systems.

Critical Scope Distinction: Researchers frequently confuse this compound with Sodium

Methylparaben (Sodium methyl 4-hydroxybenzoate, CAS 5026-62-0). While both are

preservatives and structurally related, they are distinct chemical entities. This guide focuses

strictly on the sodium salt of the acid (CAS 114-63-6), but the solubility principles described

herein are applicable to paraben salts with appropriate molecular weight adjustments.

Chemical Profile & Properties[2][3][4][5][6][7][8][9]
[10]
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Property Specification

Chemical Name Sodium 4-hydroxybenzoate

Synonyms
Sodium p-hydroxybenzoate; 4-Hydroxybenzoic

acid sodium salt

CAS Number 114-63-6

Molecular Formula C₇H₅NaO₃

Molecular Weight 160.10 g/mol

Solubility (Water) >100 g/L (Freely soluble)

pH (1% Aqueous) 9.0 – 10.5 (Alkaline)

pKa (Parent Acid) 4.54 (Carboxyl group)

Appearance White crystalline powder

Critical Considerations: The "pH Trap"
Expert Insight: The most common failure mode in using Sodium 4-hydroxybenzoate is

precipitation upon acidification.

The sodium salt is soluble because it exists as an ionic species at high pH (>8). The parent

compound, 4-hydroxybenzoic acid, has a pKa of approximately 4.54 and is poorly soluble in

water.[1]

The Risk: If you add this alkaline stock solution directly into a highly acidic buffer (e.g., pH

3.0) without adequate mixing, the local pH will drop below the pKa, causing the free acid to

protonate and crash out of solution as a white precipitate.

The Solution: Add the stock solution slowly into the target formulation with rapid stirring.

Ensure the final pH of the system remains above the solubility threshold of the free acid, or

use a co-solvent (ethanol/propylene glycol) if a low pH is required.

Visualization: Solubility & pH Mechanism
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Target Formulation

Safe Zone
Sodium 4-hydroxybenzoate
(Dissociated: Na+ + Anion-)

Acidic Environment
(High [H+]) Rapid Addition 

Stable Solution

 Slow Addition + Stirring 

Precipitate Formed
(4-Hydroxybenzoic Acid)

 Protonation (pH < pKa) 

Figure 1: The mechanism of precipitation during formulation. 
Rapid acidification converts the soluble salt back to the insoluble acid.

Click to download full resolution via product page

Protocol: Preparation of 1.0 M Stock Solution (100
mL)
Target Concentration: 1.0 M (160.1 g/L) Solvent: Ultrapure Water (Type I)

Materials Required[1][3][6][8]
Sodium 4-hydroxybenzoate (Purity ≥ 99%)[2]

Ultrapure water (Milli-Q or equivalent)

Volumetric flask (100 mL)

Magnetic stir plate and stir bar

0.22 µm PES (Polyethersulfone) syringe filter (for sterilization/clarification)

Step-by-Step Procedure
Calculation & Weighing:

Calculate mass required:
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.

Weigh 16.01 g of Sodium 4-hydroxybenzoate into a weigh boat.

Dissolution:

Add approximately 80 mL of ultrapure water to a clean beaker.

Add a magnetic stir bar and set to medium speed (avoid splashing).

Slowly add the weighed powder to the water.

Note: The dissolution is generally endothermic but rapid. The solution will be clear and

colorless.[3]

Volume Adjustment:

Transfer the solution quantitatively to a 100 mL volumetric flask.

Rinse the beaker with small aliquots of water and add to the flask.

Dilute to the mark with ultrapure water. Invert 5-10 times to mix.

Filtration (Critical for Stability):

Although the salt is soluble, microscopic particulates may act as nucleation sites.

Filter the solution through a 0.22 µm PES filter into a sterile storage container.

Storage:

Store at Room Temperature (20-25°C).

Shelf Life: Stable for 3-6 months if sealed.

Caution: Do not refrigerate high-concentration stocks (>1M) as crystallization may occur.

Workflow Diagram
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Start: 16.01g Na-4-HB

Dissolve in 80mL H2O
(Stirring)

Dilute to 100mL
(Volumetric Flask)

Filter (0.22 µm PES)

Store at RT
(Protect from Light)

Figure 2: Preparation Workflow for 1.0 M Stock Solution

Click to download full resolution via product page

Quality Control & Validation
To verify the concentration of the prepared stock, use UV-Vis spectrophotometry.

Dilution Factor: Dilute the stock 1:10,000 (Final ~100 µM).

Lambda Max (

): ~254 nm (pH dependent; ensure dilution solvent is buffered, e.g., PBS pH 7.4).

Acceptance Criteria: The solution must be clear, colorless, and free of floating particulates.

Troubleshooting Guide
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Observation Probable Cause Corrective Action

White Precipitate upon

addition to buffer
Local pH shock (pH < 4.5)

Increase stirring speed; add

stock dropwise; adjust buffer

pH > 5.0 if possible.

Cloudiness in Stock Solution Impurities or Carbonation

Sodium salts can absorb CO₂

from air, forming carbonates.

Filter solution; ensure water is

degassed.

Crystals forming in storage Temperature too low
Warm to 30°C to redissolve.

Store at RT, not 4°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.merckmillipore.com/HK/en/product/Methyl-4-hydroxybenzoate-sodium-salt,MDA_CHEM-106756
https://www.foodnetworksolution.com/wiki/word/1928/sodium-methyl-p-hydroxybenzoate
https://www.benchchem.com/product/b089476#how-to-prepare-a-stock-solution-of-sodium-4-hydroxybenzoate
https://www.benchchem.com/product/b089476#how-to-prepare-a-stock-solution-of-sodium-4-hydroxybenzoate
https://www.benchchem.com/product/b089476#how-to-prepare-a-stock-solution-of-sodium-4-hydroxybenzoate
https://www.benchchem.com/product/b089476#how-to-prepare-a-stock-solution-of-sodium-4-hydroxybenzoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089476?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

